Cas no 672305-40-7 (4-Chloro-2-methylbutanoic acid)
672305-40-7 structure
Product Name:4-Chloro-2-methylbutanoic acid
CAS No:672305-40-7
MF:C5H9ClO2
MW:136.576761007309
CID:2797121
PubChem ID:18546973
Update Time:2025-04-21
4-Chloro-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXCID80545762
- DTXSID00594999
- AKOS006382293
- SCHEMBL286996
- 672305-40-7
- 2-methyl-4-chlorobutyric acid
- 4-Chloro-2-methylbutanoic acid
-
- Inchi: 1S/C5H9ClO2/c1-4(2-3-6)5(7)8/h4H,2-3H2,1H3,(H,7,8)
- InChI Key: JACOJLDLXBNEMP-UHFFFAOYSA-N
- SMILES: ClCCC(C(=O)O)C
Computed Properties
- Exact Mass: 136.0291072Da
- Monoisotopic Mass: 136.0291072Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 82.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.3Ų
4-Chloro-2-methylbutanoic acid Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
672305-40-7 (4-Chloro-2-methylbutanoic acid) Related Products
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